4-methyl-1-{[4-(trifluoromethoxy)phenyl]sulfonyl}piperidine

• IUPAC Name: 4-methyl-1-[4-(trifluoromethoxy)phenyl]sulfonylpiperidine
• InChI: InChI=1S/C13H16F3NO3S/c1-10-6-8-17(9-7-10)21(18,19)12-4-2-11(3-5-12)20-13(14,15)16/h2-5,10H,6-9H2,1H3
• InChI Key: JZMAEPJJBODSFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)OC(F)(F)F
• Molecular Formula: C13H16F3NO3S
• Molecular Weight: 323.33 g/mol

Description

The interest in piperidine derivatives like 4-methyl-1-{[4-(trifluoromethoxy)phenyl]sulfonyl}piperidine stems from their potential applications in various fields of chemistry and pharmacology. These compounds have been explored for their biological activities and chemical properties.

Synthesis Analysis

The synthesis of piperidine derivatives often involves the coupling of benzenesulfonyl chloride with piperidine under dynamic pH control in aqueous media, followed by modifications to introduce specific functional groups, such as the trifluoromethoxy and sulfonyl groups, to the piperidine nucleus. One approach includes the synthesis of 2-O-substituted derivatives of 1-[(3,5-dichloro-2-hydroxyphenyl)sulfonyl]piperidine, demonstrating the versatility of these methods for generating a variety of sulfonamide-bearing piperidine derivatives (Khalid et al., 2013).

Molecular Structure Analysis

X-ray crystallography studies have revealed detailed insights into the molecular structures of piperidine derivatives. For example, the crystal structure of a related compound, [1-(toluene-4-sulfonyl)-piperidin-4-yl]-methanol, indicates a chair conformation for the piperidine ring and a classic tetrahedral geometry around the sulfur atom. This suggests that similar structural characteristics might be observed for the compound (Girish et al., 2008).

Chemical Reactions and Properties

Piperidine derivatives undergo various chemical reactions, reflecting their chemical properties. For instance, the synthesis and evaluation of biologically active O-substituted derivatives of piperidine reveal the compound's reactivity towards electrophiles in the presence of sodium hydride and dimethyl formamide. This highlights the compound's utility in synthesizing biologically active molecules (Khalid et al., 2013).